1,3-Dibenzylindolin-2-one

• Molecular Formula: C22H19NO
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 1,3-dibenzyl-3H-indol-2-one
• InChI: InChI=1S/C22H19NO/c24-22-20(15-17-9-3-1-4-10-17)19-13-7-8-14-21(19)23(22)16-18-11-5-2-6-12-18/h1-14,20H,15-16H2
• InChI Key: WHRCBGICFPTETJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4

Description

1,3-Dibenzylindolin-2-one is a substituted indolin-2-one derivative featuring benzyl groups at the 1- and 3-positions of the heterocyclic core. The substitution pattern (1,3 vs. 3,3) significantly influences steric, electronic, and biological properties, as demonstrated by comparative studies of positional isomers .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and spectral differences between 1,3-dibenzylindolin-2-one and related indolin-2-one derivatives, based on available evidence:

Compound Name	Substituent Positions	Molecular Formula	Melting Point (°C)	Key IR Peaks (cm⁻¹)	CAS Number
3,3-Dibenzylindolin-2-one	3,3	C₂₂H₁₉NO	Not reported	3450 (N–H), 1718 (C=O)	[14192-31-5]
3-Ethyl-3-methoxyindolin-2-one	3,3	C₁₁H₁₃NO₂	Not reported	3463 (O–H), 1729 (C=O)	Not provided
3-Benzyl-3-hydroxy-2-(2-hydroxyethyl)isoindolin-1-one	3,3 (isoindolin-1-one core)	C₁₈H₁₉NO₃	114–120	3471 (O–H), 1689 (C=O)	Not provided

Key Findings:

Substitution Position Effects: Steric and Electronic Differences: The 3,3-dibenzyl substitution (C₂₂H₁₉NO) creates a crowded environment around the indolinone core, as evidenced by distinct ¹H NMR signals for benzyl protons (δ 3.31 and 3.17) . In contrast, 1,3-dibenzyl substitution would likely alter aromatic proton splitting patterns due to asymmetric electronic effects. Carbonyl Stretching: The C=O IR peak for 3,3-dibenzylindolin-2-one appears at 1718 cm⁻¹ , whereas 3-ethyl-3-methoxyindolin-2-one exhibits a higher-frequency peak (1729 cm⁻¹), suggesting electron-donating substituents weaken carbonyl conjugation .

Isoindolin-1-one derivatives (e.g., 3-benzyl-3-hydroxy-2-(2-hydroxyethyl)isoindolin-1-one) display lower melting points (114–120°C) due to increased flexibility from hydroxyethyl substituents .

Biological Implications :

• Benzyl groups in 3,3-dibenzylindolin-2-one may enhance π-π stacking interactions in protein binding, a property critical for kinase inhibitors . The 1,3-dibenzyl isomer’s asymmetric substitution could alter binding affinity or selectivity in drug design .